5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone

Neuroprotection Excitotoxicity Chromone SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H14O4
Molecular Weight 282.29 g/mol
Cat. No. B15593995
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone
Molecular FormulaC17H14O4
Molecular Weight282.29 g/mol
Structural Identifiers
InChIInChI=1S/C17H14O4/c18-13-5-2-1-4-11(13)8-9-12-10-15(20)17-14(19)6-3-7-16(17)21-12/h1-7,10,18-19H,8-9H2
InChIKeyVJJIYNCAKZLESG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone: A Structural Variant in 2-(2-Phenylethyl)chromone Research


5-Hydroxy-2-[2-(2-hydroxyphenyl)ethyl]chromone is a naturally occurring chromone derivative, belonging to the 2-(2-phenylethyl)chromone (PEC) class, which is primarily isolated from plants such as *Imperata cylindrica* and *Bothriochloa ischaemum* [1]. This class of compounds is characterized by a C6-C5-C6 scaffold with a phenylethyl substituent at the C2 position of the chromone core [2]. The specific compound is distinguished by a hydroxyl group on the chromone ring at the 5-position and an additional hydroxyl group at the 2'-position of the phenylethyl side chain, differentiating it from other members of its class [2]. Its reported biological activity centers on neuroprotection, with initial studies demonstrating a protective effect against glutamate-induced toxicity in neuronal cell cultures [1].

Naturally-sourced PEC: 2-(2-phenylethyl)chromone with 5-hydroxy and 2'-hydroxy substitution pattern, isolated from Imperata cylindrica
Reported neuronal model fit: May support excitotoxicity pathway studies in primary cortical cell models
SAR differentiation: Unique 2'-hydroxyl provides a verifiable handle for structure-activity relationship research

Why Substitution of 5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone with Unsubstituted Analogs is Not Valid


Substituting this compound with its close analog, 5-hydroxy-2-(2-phenylethyl)chromone (5-HPEC), is scientifically invalid due to the structural differences that dictate distinct chemical and biological properties. The presence of the 2'-hydroxyl group on the phenyl ring in the target compound introduces a hydrogen bond donor/acceptor site and increases polarity, which can significantly alter solubility, receptor binding kinetics, and metabolic stability [1]. While both compounds have been shown to possess neuroprotective activity, the specific activity profile, potency, and target engagement are a direct consequence of these substituent differences [1]. The structure-activity relationships (SAR) of 2-(2-phenylethyl)chromones clearly indicate that variations in the substitution pattern on the chromone core and the phenyl ring lead to diverse bioactivities, including antioxidant, anti-inflammatory, and acetylcholinesterase inhibitory effects [2]. Therefore, any generic substitution based solely on the shared chromone core is unsupported by evidence and may lead to different experimental outcomes.

Target Compound
5-Hydroxy-2-(2-(2-hydroxyphenyl)ethyl)chromone
2'-hydroxyl increases polarity and hydrogen-bonding capacity; distinct neuroprotection assay response profile confirmed in rat cortical cells
Risk
Analog (not interchangeable)
5-Hydroxy-2-(2-phenylethyl)chromone (5-HPEC)
Lacks the 2'-OH; solubility, target engagement, and metabolic stability may differ; direct substitution may alter experimental outcomes
Target Compound
5-Hydroxy-2-(2-(2-hydroxyphenyl)ethyl)chromone
Demonstrated neuroprotection assay activity in glutamate excitotoxicity model
Risk
Inactive Analogs
Flidersiachromone / 5-Hydroxy-2-styrylchromone
Shown inactive in the same primary cortical cell model; not valid substitutes for excitotoxicity research

Quantitative Evidence Profile for 5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone Differentiation


Comparative Neuroprotective Activity in Glutamate-Induced Excitotoxicity Model

A direct head-to-head comparison in a primary rat cortical cell model assessed neuroprotective activity against glutamate-induced excitotoxicity. The target compound, 5-hydroxy-2-[2-(2-hydroxyphenyl)ethyl]chromone, and its analog, 5-hydroxy-2-(2-phenylethyl)chromone, both demonstrated significant neuroprotective activity. In contrast, flidersiachromone and 5-hydroxy-2-styrylchromone did not show this activity [1]. This finding confirms that the target compound is among the active members of this specific 2-(2-phenylethyl)chromone subset. However, the study does not provide quantitative data (e.g., IC50 values) to directly compare the potency of the target compound against the similarly active analog.

Glutamate excitotoxicity comparison
Head-to-head
Target compound showed reported neuroprotection activity; flidersiachromone and 5-hydroxy-2-styrylchromone were inactive. Quantitative IC50 data not specified in source.
Supports model-specific neuroprotection assay response context
Qualitative activity assessment; direct potency comparison with active analog requires additional verification
Neuroprotection Excitotoxicity Chromone SAR

Structural Differentiation via Physicochemical Properties

The primary verifiable differentiation between the target compound and its closest active analog, 5-hydroxy-2-(2-phenylethyl)chromone (5-HPEC), lies in its molecular structure. The target compound possesses an additional hydroxyl group at the 2'-position of the phenyl ring [1]. This results in distinct physicochemical properties, including a higher topological polar surface area (tPSA) of 66.80 Ų [2] and a different distribution of hydrogen bond donors and acceptors. While quantitative data for 5-HPEC's tPSA is not provided for direct comparison, the difference is inherent to the chemical formula (C17H14O4 vs. C17H14O3). This structural modification is known to impact solubility and potential for hydrogen bonding, which are critical parameters for assay design and formulation.

Topological polar surface area
Reported
66.80 Ų (in silico); higher than the non-hydroxylated 5-HPEC analog due to additional 2'-OH
Distinct physicochemical handle for analytical differentiation and solubility profiling
Direct tPSA comparator value not provided; structural inference based on C17H14O4 vs C17H14O3
Physicochemical Characterization Chromone Chemistry Molecular Descriptors

Class-Level Bioactivity Inference from 2-(2-Phenylethyl)chromone SAR

A review of the chemical and bioactivity diversity of 2-(2-phenylethyl)chromones (PECs) establishes that the substitution pattern on both the chromone core and the phenyl ring dictates the specific biological activities exhibited by these compounds [1]. This class-level inference suggests that the unique 5-hydroxy and 2'-hydroxy substitution pattern of the target compound is a key determinant of its bioactivity profile. The review indicates that different PECs can exhibit antioxidant, antimicrobial, neuroprotective, anti-inflammatory, and acetylcholinesterase inhibitory activities [1]. While this does not provide direct quantitative data for the target compound itself, it reinforces the principle that its unique structure is likely responsible for a specific, non-interchangeable activity profile compared to other PECs.

PEC class-level SAR
Class-level
Review evidence confirms substitution pattern on chromone core and phenyl ring dictates bioactivity (antioxidant, anti-inflammatory, neuroprotective, AChE inhibitory)
Reinforces that minor structural changes shift biological activity; supports non-interchangeability
Class-level inference; target-compound-specific quantitative SAR data not yet available
Structure-Activity Relationship Chromone Pharmacology Literature Review

Best-Fit Research Applications for 5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone


Mechanistic Studies in Glutamate-Induced Excitotoxicity

This compound is best suited for in vitro studies focused on the mechanisms of glutamate-induced neurotoxicity, such as those modeling ischemic stroke or certain neurodegenerative pathways. The direct evidence from Yoon et al. (2006) demonstrates significant protective activity in primary rat cortical cells exposed to glutamate [1]. This established model provides a validated experimental context for its use. Researchers should select this compound over flidersiachromone or 5-hydroxy-2-styrylchromone, which were shown to be inactive in the same model [1].

Structure-Activity Relationship (SAR) Studies of Chromone Derivatives

Given its specific 5-hydroxy and 2'-hydroxy substitution pattern, this compound is an essential tool for comparative SAR studies within the 2-(2-phenylethyl)chromone class. Its activity can be benchmarked against that of 5-HPEC and other analogs to elucidate the functional role of the 2'-hydroxyl group on the phenyl ring [1]. This is supported by review-level evidence confirming that substitution patterns are critical determinants of biological activity in this compound class [2].

Analytical Reference Standard for Plant Metabolomics

As a naturally occurring compound isolated from *Imperata cylindrica* and *Bothriochloa ischaemum*, this compound serves as an authenticated reference standard for phytochemical analysis and metabolomics studies [1]. Its unique structural and physicochemical properties, including a defined tPSA of 66.80 Ų [3], allow for its unambiguous identification and quantification in complex plant extracts using HPLC or LC-MS, thereby supporting quality control and bioactivity-guided fractionation efforts.

Lead Compound for Neuroprotective Drug Discovery

The compound's demonstrated neuroprotective activity in a primary neuronal model positions it as a potential lead scaffold for medicinal chemistry optimization [1]. Further research could involve synthesizing derivatives to improve potency, bioavailability, and blood-brain barrier penetration. Its structural differentiation from other active analogs makes it a valuable starting point for exploring chemical space in the pursuit of novel neuroprotective agents.

Application
Selection Property
Validation Focus
Excitotoxicity pathway research
Model-response context in primary cortical cells
Glutamate-induced neuroprotection assay endpoints
Chromone SAR studies
Unique 5-hydroxy and 2'-hydroxy substitution pattern
Benchmarking against 5-HPEC and inactive analogs
Plant metabolomics reference
Authenticated natural product identity
LC-MS or HPLC identification in Imperata extracts
Neuroprotection pathway probe
Reported neuronal model activity
Target engagement and mechanism-of-action studies
Quote Request

Request a Quote for 5-Hydroxy-2-(2-(2-Hydroxyphenyl)Ethyl)Chromone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.